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Compound of Interest

Compound Name: N-Nitrosopiperidine-d10

Cat. No.: B588968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

N-Nitrosopiperidine-d10 (CAS No. 960049-21-2), a deuterated analogue of the carcinogenic

nitrosamine, N-Nitrosopiperidine. This document is intended to be a critical resource for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, hazards, handling, and storage.

Chemical and Physical Properties
N-Nitrosopiperidine-d10 is a stable, isotopically labeled compound used as an internal

standard or tracer in various analytical applications, including mass spectrometry-based

assays.[1] Its physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₅D₁₀N₂O [2][3]

Molecular Weight 124.21 g/mol [2][3]

Appearance
Colorless to light yellow liquid

or oil
[2][4][5]

Purity >95% (HPLC), 98.2% (GC) [2][3]

Isotopic Enrichment 98 atom % D, 99.2% [2][6]

Solubility
Soluble in Methanol (≥ 100

mg/mL)
[1]

Storage Temperature -20°C for long-term storage [1][3][4]

Toxicological Information and Hazard Identification
While specific toxicological studies on the deuterated form are limited, the data for the parent

compound, N-Nitrosopiperidine, is extensive and relevant due to their structural similarity. N-

Nitrosopiperidine is classified as a substance reasonably anticipated to be a human

carcinogen.[7]

GHS Classification:

The Globally Harmonized System (GHS) classification for substances with similar hazards

typically includes:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[8]

Carcinogenicity (Category 2): Suspected of causing cancer.[8]

Skin Irritation (Category 2): Causes skin irritation.[9]

Eye Irritation (Category 2): Causes serious eye irritation.[9]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[9]
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GHS Hazard Classification

Acute Toxicity (Oral) H301: Toxic if swallowed

Carcinogenicity H351: Suspected of causing cancer

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Skin Sensitization H317: May cause an allergic skin reaction

Click to download full resolution via product page

GHS Hazard Pictograms and Statements

Safe Handling and Storage Protocols
Due to its potential hazards, strict adherence to safety protocols is mandatory when handling

N-Nitrosopiperidine-d10.

3.1. Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[9]

Use local exhaust ventilation to minimize exposure.[9]
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An emergency eyewash station and safety shower must be readily accessible.[10]

3.2. Personal Protective Equipment (PPE):

The following personal protective equipment is required:

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[9]

Eye/Face Protection: Use chemical safety goggles and/or a face shield.[9]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[9]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[9]
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Required Personal Protective Equipment
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Recommended Personal Protective Equipment Workflow

3.3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10]

The recommended storage temperature is -20°C.[1][3][4]
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Keep away from incompatible materials such as strong oxidizing agents.[10]

Protect from light.[10]

Emergency Procedures
4.1. First-Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[12]

4.2. Accidental Release Measures:

Evacuate personnel from the area.[10]

Wear appropriate personal protective equipment.[10]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.[10]

Ventilate the area and wash the spill site after material pickup is complete.[10]

Disposal Considerations
Disposal of N-Nitrosopiperidine-d10 and its containers must be in accordance with all

applicable federal, state, and local regulations. It may be classified as a hazardous waste.[10]
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Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer. Always

consult the original SDS for the most current and complete information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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